![molecular formula C10H11NO2 B7728403 Acetoacetanilide CAS No. 86349-51-1](/img/structure/B7728403.png)
Acetoacetanilide
Overview
Description
Acetoacetanilide is an organic compound with the formula CH3C(O)CH2C(O)NHC6H5. It is the acetoacetamide derivative of aniline. It is a white solid that is poorly soluble in water. This chemical and many related compounds (prepared from various aniline derivatives) are used in the production of organic pigments called arylide yellows .
Synthesis Analysis
This compound is prepared by acetoacetylation of aniline using diketene . Many analogues have been prepared . To make the dyes, acetoacetanilides are coupled to diazonium salts, "azo coupling" . Another synthesis method involves the reaction of aniline with ethyl acetoacetate .Molecular Structure Analysis
This compound usually exists as the keto-amide tautomer according to X-ray crystallography . Conformers and tautomers of this compound have been studied by the DFT (B3LYP/6-311++G**) and IR spectroscopy methods .Chemical Reactions Analysis
This compound undergoes various reactions. For instance, it reacts with malononitrile leading to a structurally novel bicyclic product . In the presence of sulfuric acid, this compound dehydrates to give 4-methyl -2-quinolone .Physical And Chemical Properties Analysis
This compound is a white crystalline solid . It has a melting point of 86 degrees Celsius . It is slightly soluble in water, but soluble in dilute alkali, ethanol, chloroform, ether, hot benzene, and hot petroleum ether .Scientific Research Applications
Analytical Chemistry : Acetoacetanilide is used as an internal standard in high-pressure liquid chromatography for determining concentrations of acetaminophen and phenacetin in plasma (Gotelli, Kabra, & Marton, 1977).
Chelation Chemistry : It acts as a chelating agent for divalent metal ions, with its acid dissociation constants and stability constants of metal chelates being extensively studied (Harries, Savage, Wright, & Logan, 1969).
Organic Synthesis : In organic chemistry, this compound is involved in the stereoselective synthesis of highly functionalized cyclobutenes and electron-deficient 1,3-dienes (Yavari & Asghari, 1999).
Pharmacology and Cancer Research : Certain this compound derivatives have been investigated for their antiproliferative effect against cancer cell lines, showing potential as ligands of the androgen receptor and for their antiproliferative effects (Catarro et al., 2017).
Toxicology : The chemoproteomic profiling of acetanilide herbicides, which include this compound derivatives, has been used to explore their role in inhibiting fatty acid oxidation, revealing mechanisms of toxicity (Counihan et al., 2017).
Analgesic Research : Synthesis of compounds with high analgesic activity and low acute toxicity has been achieved through reactions involving this compound (Gein et al., 2016).
Optical Studies : this compound has been studied for its potential in nonlinear optical applications, with research focused on the growth and characterization of its single crystals (Vijayan et al., 2004).
Pharmaceutical Thermochemistry : Research on acetanilides, including this compound, has focused on understanding their vapor pressures, phase transitions, and enthalpies of formation, crucial for their use in pharmaceuticals (Nagrimanov et al., 2018).
Safety and Hazards
Future Directions
The Acetoacetanilide market size was valued at USD 4.75 Billion in 2023 and is projected to reach USD 7.3 Billion by 2032, exhibiting a compound annual growth rate (CAGR) of 5.00% during the forecast period (2023 - 2032) . It is widely used in synthetic organic chemistry and is expected to find increasing applications in various industries such as agriculture, pharmaceutical, plastic, paint & coatings .
Mechanism of Action
Target of Action
Acetoacetanilide, an organic compound with the formula CH3C(O)CH2C(O)NHC6H5 , is the acetoacetamide derivative of aniline . It is primarily used in the production of organic pigments called arylide yellows . The primary targets of this compound are the organic pigments where it is used as a precursor .
Mode of Action
This compound usually exists as the keto-amide tautomer . It is prepared by acetoacetylation of aniline using diketene . To make the dyes, acetoacetanilides are coupled to diazonium salts, a process known as "azo coupling" . In the presence of sulfuric acid, this compound dehydrates to give 4-methyl-2-quinolone .
Biochemical Pathways
The biochemical pathways of this compound involve the acetoacetylation of aniline using diketene, followed by azo coupling . This process results in the formation of organic pigments called arylide yellows
Pharmacokinetics
It is known that this compound is a white solid that is poorly soluble in water , which may impact its bioavailability.
Result of Action
The primary result of this compound’s action is the production of organic pigments called arylide yellows . These pigments are used in various applications, including the coloring of plastics, inks, and paints .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its reactivity can be affected by the presence of acids, bases, and reducing agents . Moreover, it has been found that the dielectric constant of this compound crystals increases upon exposure to 120MeV Ag 13+ ions
Biochemical Analysis
Biochemical Properties
The reactivity of acetoacetanilide is related to its structure and the tautomeric equilibrium . The tautomerism process is important in the study of reaction mechanisms in modern organic and medical chemistry, biochemistry, and pharmacology . Conformers and tautomers of this compound have been studied by the DFT (B3LYP/6-311++G**) and IR spectroscopy methods .
Molecular Mechanism
The molecular mechanism of this compound involves its interactions with various biomolecules. For instance, this compound dimers are formed via intermolecular O–H∙∙∙O and N–H∙∙∙O hydrogen bonding . The energy of the donor-acceptor interaction of lone electron pairs of nitrogen and oxygen atoms and the antibonding π*-orbitals of the C=O carbonyl group as well as double and single bonds in this compound tautomers has been estimated using the NBO method .
properties
IUPAC Name |
3-oxo-N-phenylbutanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-8(12)7-10(13)11-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYRDKSSFIWVSNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)NC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Record name | ACETOACETANILIDE | |
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DSSTOX Substance ID |
DTXSID0024397 | |
Record name | Acetoacetanilide | |
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Molecular Weight |
177.20 g/mol | |
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Physical Description |
Acetoacetanilide is a white crystalline solid. (NTP, 1992), Dry Powder, White solid; [Hawley] White, odorless crystalline powder; [Alfa Aesar MSDS] | |
Record name | ACETOACETANILIDE | |
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Record name | Butanamide, 3-oxo-N-phenyl- | |
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Boiling Point |
Decomposes (NTP, 1992), BOILING POINT: DECOMPOSES | |
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Flash Point |
325 °F (NTP, 1992), 162.7 °C, 365 °F; 185 °C (OPEN CUP) | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), SLIGHTLY SOL IN WATER; SOL IN ALC, CHLOROFORM, ETHER, HOT BENZENE, ACID, HOT PETROLEUM ETHER, ALKALI HYDROXIDE SOLN /KETO FORM/, SOL IN ALKALI, Soluble in oxygenated and chlorinated solvents. | |
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Density |
1.26 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.26 g/ml at 20 °C | |
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Vapor Pressure |
0.01 mmHg at 68 °F (NTP, 1992), 0.01 [mmHg], 5.2X10-5 mm Hg at 25 °C | |
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Color/Form |
WHITE CRYSTALLINE SOLID, PLATES OR NEEDLES FROM BENZENE OR PETROLEUM ETHER | |
CAS RN |
102-01-2, 86349-51-1 | |
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Melting Point |
187 °F (NTP, 1992), 86 °C, GIVES VIOLET COLOR WITH FERRIC CHLORIDE; MELTING POINT: 85 °C /KETO FORM/ | |
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Retrosynthesis Analysis
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